Cas no 14282-76-9 (2-Bromo-3-methylthiophene)

2-Bromo-3-methylthiophene Properties

Names and Identifiers

• 2-Bromo-3-methylthiophene
• 2B3MT
• Thiophene,2-bromo-3-methyl-
• 178.04
• 3-Methyl-2-bromothiophene
• 2-Bromo-3-methyl-thiophene
• 2-Brom-3-methyl-thiophen
• 2-bromo-2-methylthiophene
• 2-bromo-3-methylthiophen
• Thiophene,2-bromo-3-methyl
• 2-Bromo-3-methylthio
• 2-bromo-3-methyltiophene
• 2-Bromo-3-methylthiophene 97%
• 2-BROMO-3-METHYLTHIOPHENE 98+%
• 2-Bromo-3-Methylthiophene99.5%
• PS-6020
• EINECS 238-175-2
• CS-W002276
• AC-18074
• 2-Bromo-3-methylthiophene #
• Thiophene, 2-bromo-3-methyl-
• 1-bromo-2-methyl thiophene
• PB25943
• B1025
• 2-bromo-3-methyl thiophene
• 2-Bromo-3-methylthiophene, 95%
• BIDD:GT0358
• 14282-76-9
• 2-bromo-3-methythiophene
• BBL021712
• STK894429
• AKOS005144510
• DTXSID20162194
• 2-bromo-3-methyl-thiophene
• SCHEMBL43816
• NS00024643
• DTXCID1084685
• DB-000836
• MFCD00059741
• EN300-49995
• Q-101194
• +Expand

• MDL： MFCD00059741
• InChIKey： YYJBWYBULYUKMR-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H5BrS/c1-4-2-3-7-5(4)6/h2-3H,1H3
• SMILES： CC1C=CSC=1Br
• BRN： 105719

Computed Properties

• Exact Mass: 175.93000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 175.93
• Heavy Atom Count: 7
• Complexity: 65.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 28.2A^2

Experimental Properties

• LogP: 2.81900
• PSA: 28.24000
• Refractive Index: n20/D 1.572(lit.)
• Boiling Point: 176°C(lit.)
• Melting Point: No data available
• Flash Point: Fahrenheit: 154.4 ° f < br / > Celsius: 68 ° C < br / >
• Color/Form: Pale-yellow to Yellow-brown Liquid
• Solubility: Not determined
• Sensitiveness: Sensitive to light
• Density: 1.572 g/mL at 25 °C(lit.)

2-Bromo-3-methylthiophene Security Information

• Symbol: GHS05 GHS07
• WGK Germany：3
• Safety Term：S26;S36/37/39;S45
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22; R25; R36/37/38; R41; R43
• Dangerous goods sign： T Xn
• Hazardous Material transportation number：UN 2810
• Hazard Statement： H302,H318
• Warning Statement： P280,P305+P351+P338
• Prompt：warning
• Storage Condition：0-10°C
• PackingGroup：III
• Risk Phrases： 25-41
• Signal Word：Danger
• HazardClass：6.1

2-Bromo-3-methylthiophene Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%